N-(1-(benzofuran-2-yl)propan-2-yl)-1-(2-methoxyphenyl)cyclopropanecarboxamide

• IUPAC Name: N-[1-(1-benzofuran-2-yl)propan-2-yl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide
• InChI: InChI=1S/C22H23NO3/c1-15(13-17-14-16-7-3-5-9-19(16)26-17)23-21(24)22(11-12-22)18-8-4-6-10-20(18)25-2/h3-10,14-15H,11-13H2,1-2H3,(H,23,24)
• InChI Key: QLKSJUPGPZATJA-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC2=CC=CC=C2O1)NC(=O)C3(CC3)C4=CC=CC=C4OC
• Molecular Formula: C22H23NO3
• Molecular Weight: 349.4 g/mol

Description

The compound N-(1-(benzofuran-2-yl)propan-2-yl)-1-(2-methoxyphenyl)cyclopropanecarboxamide is a chemical entity that appears to be related to benzofuran derivatives, which are known for their diverse biological activities and applications in medicinal chemistry. Although the specific compound is not directly mentioned in the provided papers, insights can be drawn from the synthesis and properties of similar benzofuran-containing compounds.

Synthesis Analysis

The synthesis of benzofuran derivatives can involve cyclization reactions, as demonstrated in the preparation of various benzofuran compounds. For instance, a tetrahydro-naphtho[1,8-bc]furan derivative was synthesized with a 72% yield by heating a benzofuran propionic acid derivative with polyphosphoric acid . This suggests that the synthesis of N-(1-(benzofuran-2-yl)propan-2-yl)-1-(2-methoxyphenyl)cyclopropanecarboxamide might also involve cyclization steps, possibly using similar reagents or conditions.

Molecular Structure Analysis

The molecular structure of benzofuran derivatives can be complex and is often elucidated using techniques such as X-ray crystallography. For example, the crystal structure of a benzamide derivative was determined, revealing its solid-state properties and providing insights into its molecular geometry . Similarly, the molecular structure of the compound could be analyzed using X-ray diffraction to determine its crystalline form and geometry.

Chemical Reactions Analysis

Benzofuran derivatives can exhibit interesting chemical behaviors, such as colorimetric sensing of anions. A benzamide derivative containing a dinitrophenyl group was found to undergo a color transition in the presence of fluoride anions, which was attributed to a deprotonation-enhanced intramolecular charge transfer mechanism . This indicates that N-(1-(benzofuran-2-yl)propan-2-yl)-1-(2-methoxyphenyl)cyclopropanecarboxamide might also participate in specific chemical reactions, potentially useful for sensing applications.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzofuran derivatives can be characterized using various analytical techniques. For instance, the antioxidant activity of a benzamide compound was determined using DPPH free radical scavenging tests, and its electronic properties were calculated using density functional theory (DFT) . The compound's molecular electrostatic potential surface map was also investigated to estimate its chemical reactivity . These methods could be applied to analyze the physical and chemical properties of N-(1-(benzofuran-2-yl)propan-2-yl)-1-(2-methoxyphenyl)cyclopropanecarboxamide, providing a comprehensive understanding of its behavior and potential applications.

Scientific Research Applications

Synthesis and Chemical Properties

The compound is involved in research focusing on the synthesis and properties of benzofuran derivatives, which are of interest due to their potential applications in materials science and as pharmacophores. For example, the synthesis and dimethyldioxirane oxidation of tetrahydrobenzofurans have been explored, highlighting the versatility of benzofuran derivatives in chemical transformations (Lévai et al., 2002). Additionally, the development of methods for the efficient synthesis of polysubstituted pyrroles, incorporating benzofuran units, demonstrates the compound's relevance in synthesizing complex heterocyclic structures, potentially useful in drug discovery and materials science (Kumar et al., 2017).

Materials Science Applications

The methacrylate polymer bearing a chalcone side group study, incorporating a related benzofuran derivative, illustrates the compound's role in the development of novel materials. These materials exhibit unique dielectric and thermal properties, which could have implications for their use in electronic devices (Çelik & Coskun, 2018).

Pharmacological Research

In pharmacological contexts, benzofuran derivatives have been studied for their cytotoxic properties, as exemplified by research on neolignans from traditional Chinese medicine, which shows potential anti-cancer activity (Ma et al., 2017). This highlights the potential of benzofuran derivatives in the development of novel therapeutics.